N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-[(2-chloro-6-fluorophenyl)methyl]-4-methyl-2-propan-2-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H16ClFN2OS/c1-8(2)15-19-9(3)13(21-15)14(20)18-7-10-11(16)5-4-6-12(10)17/h4-6,8H,7H2,1-3H3,(H,18,20)
• InChI Key: ADDRTXMUVRKRKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(C)C)C(=O)NCC2=C(C=CC=C2Cl)F
• Molecular Formula: C15H16ClFN2OS
• Molecular Weight: 326.8 g/mol

Description

N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel. CFTR is a protein that regulates the transport of chloride ions across cell membranes, and mutations in the CFTR gene can lead to the development of cystic fibrosis, a life-threatening genetic disease affecting the respiratory, digestive, and reproductive systems.

Mechanism of Action

N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide works by binding to a specific site on the CFTR protein, which prevents the channel from opening and allowing chloride ions to pass through. This inhibition of CFTR activity can be beneficial in certain disease states, such as cystic fibrosis, where excessive chloride secretion can lead to dehydration of the airways and impaired lung function.
Biochemical and Physiological Effects:
N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide has been shown to be a potent inhibitor of CFTR activity in various cell types and animal models. In addition to its effects on chloride transport, N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide has also been reported to affect other ion channels and transporters, as well as cellular signaling pathways. These effects can have both beneficial and detrimental effects on cellular function, depending on the specific context.

Advantages and Limitations for Lab Experiments

N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide is a widely used tool in the field of cystic fibrosis research, and its potency and specificity make it a valuable reagent for investigating CFTR function. However, it is important to note that N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide can have off-target effects on other ion channels and transporters, which can complicate the interpretation of experimental results. Additionally, the use of N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide in animal models may not accurately reflect the effects of CFTR inhibition in human patients.

Future Directions

There are several areas of future research that could benefit from the continued study of N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide. One potential direction is the development of more potent and selective CFTR inhibitors, which could have improved efficacy and fewer off-target effects. Another area of interest is the investigation of the long-term effects of CFTR inhibition on cellular function and physiology, particularly in the context of chronic diseases such as cystic fibrosis. Finally, the use of N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide in combination with other CFTR modulators could lead to the development of more effective therapies for cystic fibrosis and other CFTR-related diseases.

Synthesis Methods

N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide can be synthesized using a multi-step chemical synthesis process. The first step involves the reaction of 2-chloro-6-fluorobenzylamine with 2-isopropyl-4-methylthiazol-5-carboxylic acid to form an intermediate product. This intermediate is then reacted with thionyl chloride to form the final product, N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide.

Scientific Research Applications

N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide has been extensively studied in the field of cystic fibrosis research, as it can be used to investigate the role of CFTR in normal physiology and disease pathology. N-(2-chloro-6-fluorobenzyl)-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide can also be used as a tool to study the mechanisms of action of other CFTR modulators, as well as to screen for potential new drugs that target CFTR.